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Compound of Interest

Compound Name: 3-Chloropropionitrile

Cat. No.: B165592 Get Quote

Essential Safety and Handling Guide for 3-
Chloropropionitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloropropionitrile, a combustible liquid that is fatal if swallowed, in contact with skin, or

inhaled.[1] Adherence to these procedures is paramount for ensuring laboratory safety.

Hazard Summary
3-Chloropropionitrile is a colorless liquid that poses significant health risks.[2] It is irritating to

the eyes, skin, and respiratory system.[3][4] The substance can be absorbed through the skin,

increasing exposure risk.[5] Due to its toxicity, it should be handled with extreme caution in a

well-ventilated area, preferably within a chemical fume hood.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b165592?utm_src=pdf-interest
https://www.benchchem.com/product/b165592?utm_src=pdf-body
https://www.benchchem.com/product/b165592?utm_src=pdf-body
https://www.tcichemicals.com/KR/ko/sds/B1762_JP_EN.pdf
https://www.benchchem.com/product/b165592?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloropropionitrile
https://pim-resources.coleparmer.com/sds/10403.pdf
http://www.abdurrahmanince.net/355/542-76-7.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2711.pdf
https://pim-resources.coleparmer.com/sds/10403.pdf
http://www.abdurrahmanince.net/355/542-76-7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data for 3-Chloropropionitrile

CAS Number 542-76-7

Molecular Formula C3H4ClN

Flash Point 83 °C (181.40 °F)[3]

NFPA Rating Health: 2, Flammability: 2, Instability: 1[3]

Oral LD50 (mouse) 9 mg/kg[3]

Oral LD50 (rat) 10 mg/kg[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure.

Engineering Controls:

Always handle 3-Chloropropionitrile in a well-ventilated area.[1]

Use a chemical fume hood for all operations.[3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][6]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection:

Wear appropriate protective gloves to prevent skin exposure.[3]

Wear protective clothing to prevent skin contact.[3] All protective clothing should be clean

and put on before work.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3][6]
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Personal Protective Equipment (PPE)
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Spill Occurs

Evacuate Area

Don Appropriate PPE

Remove Ignition Sources

Absorb with Inert Material
(Vermiculite, Sand)

Collect in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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